Cas no 1801711-87-4 (1-hydroxy-3H-2,1-benzoxaborole-5-carboxylic acid)
1801711-87-4 structure
Product Name:1-hydroxy-3H-2,1-benzoxaborole-5-carboxylic acid
CAS No:1801711-87-4
Molecular Formula:C8H7BO4
Molecular Weight:177.94978260994
MDL:MFCD27992243
CID:2156109
PubChem ID:86767863
1-hydroxy-3H-2,1-benzoxaborole-5-carboxylic acid Properties
Names and Identifiers
-
- 1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-5-carboxylic acid
- 1-hydroxy-1,3-dihydro-2,1-benzoxaborole-5-carboxylic acid
- NE28011
- SY165792
- Z2685918874
- 2,1-Benzoxaborole-5-carboxylic acid, 1,3-dihydro-1-hydroxy-
- 1-Hydroxy-1,3-dihydro-benzo[c][1,2]oxaborole-5-carboxylic acid
- 1-hydroxy-3H-2,1-benzoxaborole-5-carboxylic acid
- SB74269
- Z1888380472
- CS-0078618
- F20234
- 1801711-87-4
- DB-102927
- EN300-189558
- 1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-5-carboxylicacid
- MFCD27992243
- TQP1549
- AKOS026741061
- BXC71187
-
- MDL： MFCD27992243
- InChIKey： MUTBROCBAAOFTH-UHFFFAOYSA-N
- Inchi： 1S/C8H7BO4/c10-8(11)5-1-2-7-6(3-5)4-13-9(7)12/h1-3,12H,4H2,(H,10,11)
- SMILES： O1B(C2C=CC(C(=O)O)=CC=2C1)O
Computed Properties
- Exact Mass: 178.0437389g/mol
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 1
- Monoisotopic Mass: 178.0437389g/mol
- Heavy Atom Count: 13
- Complexity: 220
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Topological Polar Surface Area: 66.8
1-hydroxy-3H-2,1-benzoxaborole-5-carboxylic acid Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P00227Q-50mg |
2,1-Benzoxaborole-5-carboxylic acid, 1,3-dihydro-1-hydroxy- |
1801711-87-4 | 95% | 50mg |
$79.00 | ||
| A2B Chem LLC | AA95382-100mg |
2,1-Benzoxaborole-5-carboxylic acid, 1,3-dihydro-1-hydroxy- |
1801711-87-4 | 95% | 100mg |
$28.00 | 2024-04-20 | |
| Aaron | AR0022G2-100mg |
2,1-Benzoxaborole-5-carboxylic acid, 1,3-dihydro-1-hydroxy- |
1801711-87-4 | 95% | 100mg |
$35.00 | 2025-01-21 | |
| abcr | AB511013-50mg |
1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-5-carboxylic acid, 95%; . |
1801711-87-4 | 95% | 50mg |
€118.70 | 2024-08-02 | |
| AK Scientific | AMTB1282-50mg |
1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-5-carboxylic acid |
1801711-87-4 | 97% | 50mg |
$47 | 2023-09-16 | |
| Ambeed | A990647-100mg |
1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-5-carboxylic acid |
1801711-87-4 | 98% | 100mg |
$41.0 | 2025-02-22 | |
| Chemenu | CM430206-50mg |
2,1-Benzoxaborole-5-carboxylic acid, 1,3-dihydro-1-hydroxy- |
1801711-87-4 | 95%+ | 50mg |
$384 | 2022-09-01 | |
| Enamine | EN300-189558-100mg |
1-hydroxy-1,3-dihydro-2,1-benzoxaborole-5-carboxylic acid |
1801711-87-4 | 95.0% | 100mg |
$758.0 | 2022-02-28 | |
| eNovation Chemicals LLC | D777691-1g |
1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-5-carboxylic Acid |
1801711-87-4 | 95% | 1g |
$1140 | 2022-10-17 | |
| TRC | B444313-2.5mg |
1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-5-carboxylic acid |
1801711-87-4 | 2.5mg |
$ 70.00 | 2022-06-07 |
1-hydroxy-3H-2,1-benzoxaborole-5-carboxylic acid Suppliers
SHANG HAI YI JI SHI YE Co., Ltd.
Audited Supplier
(CAS:1801711-87-4)
MR./MRS.:HU JING LI
Phone:13311756131
Email:2355265332@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:1801711-87-4)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
1-hydroxy-3H-2,1-benzoxaborole-5-carboxylic acid Related Literature
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Yufei Zhang,Yijie Cheng,Yunjian Yu,Jie Li,Yuqing Hu,Yingchao Gao,Siyuan Huang,Wenbo Wang,Xinge Zhang New J. Chem., 2022,46, 14410-14420
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Konstantin L. Litvinenko,Stephen R. Meech Phys. Chem. Chem. Phys., 2004,6, 2012-2014
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4. Back cover
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Julie Nilsen-Nygaard,Marit Sletmoen,Kurt Ingar Draget RSC Adv., 2014,4, 52220-52229
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Aladin Hamoud,Philippe Barthélémy,Valérie Desvergnes Org. Biomol. Chem., 2018,16, 1760-1769
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Komal Prasad,Ritesh Haldar RSC Adv., 2015,5, 74986-74993
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Taesik Go,Gun Young Yoon,Sang Joon Lee Analyst, 2019,144, 1751-1760
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1801711-87-4)1-hydroxy-3H-2,1-benzoxaborole-5-carboxylic acid
Purity:99%/99%
Quantity:1g/5g
Price($):158.0/652.0